Cas no 2361825-55-8 (1-(prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide)

• Product Name: 1-(prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide
• CAS No: 2361825-55-8
• MF: C₁₇H₂₀F₃N₃O₂
• MW: 355.354814529419
• CID: 6001059
• PubChem ID: 145890536
• Update Time: 2025-05-23

1-(prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2231772731
• 1-Prop-2-enoyl-N-[2-[4-(trifluoromethyl)pyridin-2-yl]ethyl]piperidine-4-carboxamide
• 1-(prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide
• EN300-26590169
• 2361825-55-8

• Inchi： 1S/C17H20F3N3O2/c1-2-15(24)23-9-5-12(6-10-23)16(25)22-8-4-14-11-13(3-7-21-14)17(18,19)20/h2-3,7,11-12H,1,4-6,8-10H2,(H,22,25)
• InChI Key： MZISVSPLTFFWGL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)CCNC(C1CCN(C(C=C)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 355.15076138g/mol
• Monoisotopic Mass: 355.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-(prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide

1-(Prop-2-enoyl)-N-{2-[4-(Trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide: A Comprehensive Overview

1-(Prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide is a complex organic compound with the CAS number 2361825-55-8. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, a pyridine moiety, and a trifluoromethyl group, all of which contribute to its distinctive chemical properties.

The piperidine ring in this compound serves as a central structural element, providing rigidity and stability. Piperidine derivatives are well-known for their ability to interact with various biological targets, making them valuable in medicinal chemistry. The prop-2-enoyl group attached to the piperidine ring introduces additional functionality, enhancing the compound's potential for bioactivity. This group is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition in biological systems.

The pyridine moiety within the molecule is another key feature. Pyridine rings are commonly found in pharmaceutical agents due to their ability to form stable complexes with metal ions and their role in modulating the electronic properties of molecules. The presence of a trifluoromethyl group on the pyridine ring further enhances the compound's stability and lipophilicity, which are essential for drug absorption and distribution.

Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a lead molecule for drug discovery. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing therapies.

The trifluoromethyl group plays a critical role in modulating the compound's pharmacokinetic properties. Studies have demonstrated that this group significantly enhances the compound's bioavailability by improving its solubility and permeability across biological membranes. Additionally, it contributes to the compound's stability in vivo, reducing its susceptibility to metabolic degradation.

Another area of interest is the intermolecular interactions mediated by this compound. Computational studies have revealed that it forms strong hydrogen bonds with key residues in target proteins, enhancing its binding affinity and selectivity. These insights have been instrumental in guiding further optimization efforts aimed at improving its therapeutic profile.

Looking ahead, researchers are exploring the potential of this compound as a multitarget drug capable of addressing multiple pathological pathways simultaneously. By leveraging its unique structural features, they aim to develop a versatile therapeutic agent that can tackle complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

In conclusion, 1-(Prop-2-enoyl)-N-{2-[4-(trifluoromethyl)pyridin-2-yl]ethyl}piperidine-4-carboxamide represents a significant advancement in organic chemistry and pharmacology. Its innovative structure, combined with cutting-edge research findings, positions it as a promising candidate for future drug development efforts.